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Compound of Interest

Compound Name: 4-Methoxy-beta-nitrostyrene

CAS No.: 5576-97-6

Cat. No.: B3416047

Get Quote

Executive Summary
4-Methoxy-beta-nitrostyrene (CAS: 3179-10-0), also known as trans-4-methoxy-β-

nitrostyrene, is a critical intermediate in the synthesis of the methoxylated phenethylamine

class of compounds.[1][2] In forensic and pharmaceutical contexts, it serves as the direct

precursor to para-methoxyamphetamine (PMA), a controlled substance with high toxicity.

This guide provides a definitive technical framework for the detection and characterization of 4-
methoxy-beta-nitrostyrene using Mass Spectrometry (MS). It focuses on Electron Ionization

(EI) patterns typical of Gas Chromatography (GC-MS) and Electrospray Ionization (ESI) for

Liquid Chromatography (LC-MS), offering self-validating protocols for researchers and forensic

analysts.

Part 1: Chemical Identity & Physicochemical Basis
Before MS analysis, the analyst must understand the molecule's stability and ionization

potential. Unlike its amine derivatives, the nitrostyrene moiety is thermally stable enough for

direct GC analysis without derivatization, yet it possesses unique fragmentation liabilities due to

the nitro-alkene conjugation.
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Property Value Notes

Formula
Nitrogen Rule applies (odd

mass = odd nitrogens).

Molecular Weight 179.17 g/mol Monoisotopic Mass: 179.058

Structure

Aromatic ring with a methoxy

group (

-position) and a nitro-vinyl tail.

Conjugation extends from the

methoxy oxygen to the nitro

group.

Key Lability Nitro-Nitrite Rearrangement

Under EI, the nitro group often

rearranges, leading to

distinctive oxygen losses.

Part 2: GC-MS Analysis (Electron Ionization)
GC-MS is the "Gold Standard" for identifying this compound due to the rich structural

information provided by 70 eV Electron Ionization.

The Mass Spectrum Profile
The EI spectrum of 4-methoxy-beta-nitrostyrene is characterized by a distinct molecular ion

and a fragmentation pattern dominated by the instability of the nitro group.

Diagnostic Ion Table
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m/z (Mass-to-
Charge)

Relative
Abundance

Fragment Identity Mechanistic Origin

179 High (50-80%)

Molecular Ion. Stable

due to extensive

conjugation.

149 Moderate

Loss of formaldehyde

from the methoxy

group (Quinoid

formation).

133 High
Direct cleavage of the

C-N bond.

132 Base Peak (100%)

McLafferty-like

rearrangement

involving the

-hydrogen.

117 Moderate $[148 - OMe]^+ $
Further degradation of

the aromatic core.

77 Low
Phenyl cation (typical

aromatic signature).

Fragmentation Logic & Causality
The transition from m/z 179 to 132 is the most critical diagnostic feature. It distinguishes this

compound from potential isomers that lack the specific

-hydrogen geometry required for the elimination of nitrous acid (

).

Mechanism:

Ionization: The electron beam ejects an electron from the

-system.
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Rearrangement: The oxygen of the nitro group abstracts the vinylic hydrogen (or ortho-ring

hydrogen in some conformers), leading to the neutral loss of

(47 Da).

Result: A highly stabilized radical cation at m/z 132, often forming a substituted alkyne or

allene structure.

Visualization of Fragmentation Pathways
The following diagram illustrates the primary decay channels validated for beta-nitrostyrenes.

Molecular Ion
[M]+ m/z 179

[M - NO2]+
m/z 133

(Direct Cleavage)

- NO2 (46 Da)

[M - HNO2]+
m/z 132

(Base Peak)

- HNO2 (47 Da)
H-Rearrangement

[M - CH2O]+
m/z 149

(Methoxy Loss)

- CH2O (30 Da)

m/z 77
(Phenyl Cation)

Ring Cleavage

m/z 117
(Ring Degradation)

- CH3

Click to download full resolution via product page

Caption: EI-MS Fragmentation pathway of 4-Methoxy-beta-nitrostyrene showing the

dominant loss of HNO2.

Part 3: LC-MS/MS Considerations
While GC-MS is preferred for library matching, LC-MS (Triple Quadrupole or Q-TOF) is

superior for trace analysis in biological matrices (blood/urine) where thermal degradation must

be avoided.

Ionization Mode: Electrospray Ionization (ESI) in Positive Mode.
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Precursor Ion:

Adducts: Sodium adducts

are common if mobile phase buffers are not optimized.

MRM Transitions (Multiple Reaction Monitoring): For quantitative methods, use the following

transitions:

Quantifier:

(Loss of

equivalent/Nitro group).

Qualifier:

(Loss of Methoxy/Formaldehyde).

Part 4: Experimental Protocols
Sample Preparation (Standard Solution)
Objective: Create a stable, artifact-free solution for injection.

Weighing: Accurately weigh 10 mg of 4-Methoxy-beta-nitrostyrene reference standard.

Dissolution: Dissolve in 10 mL of HPLC-grade Methanol or Ethyl Acetate (Concentration: 1

mg/mL).

Note: Avoid chlorinated solvents (like chloroform) for long-term storage as they can induce

photolytic degradation of nitrostyrenes.

Filtration: Filter through a 0.22 µm PTFE syringe filter to remove particulates.

Working Standard: Dilute 1:100 to achieve 10 µg/mL for GC-MS full scan analysis.

GC-MS Instrument Parameters
This protocol is designed for an Agilent 7890/5977 or equivalent single quadrupole system.
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Parameter Setting Rationale

Inlet Temp 250°C

High enough to volatilize, low

enough to prevent thermal

pyrolysis of the nitro group.

Injection Mode Split (10:1)
Prevents column overload and

improves peak shape.

Column
DB-5MS or HP-5MS (30m x

0.25mm x 0.25µm)

Standard non-polar phase

separates nitrostyrenes from

amine impurities.

Carrier Gas Helium @ 1.0 mL/min Constant flow mode.

Oven Program

80°C (1 min)

20°C/min

280°C (3 min)

Rapid ramp preserves peak

symmetry for semi-volatiles.

Transfer Line 280°C
Prevents condensation before

the source.

Source Temp 230°C
Standard EI source

temperature.

Scan Range m/z 40 - 450

Captures low mass fragments

(NO+) and potential high mass

contaminants.

Analytical Workflow Diagram

Sample Prep GC-MS Acquisition Data Analysis

Solid Sample
(10 mg)

Dissolve in MeOH
(1 mg/mL) Dilute to 10 µg/mL Split Injection

250°C
Separation

DB-5MS Column
EI Source

70 eV

Extract Ion
Chromatogram (EIC)

m/z 179, 132

Library Match
(NIST/SWGDRUG)

Click to download full resolution via product page
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Caption: Step-by-step workflow from solid sample to confirmed MS identification.

Part 5: Data Interpretation & Quality Control
Artifacts and False Positives

Thermal Degradation: If the inlet temperature exceeds 280°C, the ratio of m/z 132 to m/z 179

may increase artificially due to thermal elimination of

inside the injector port rather than the ion source.

Differentiation: Distinguish from 4-methoxyamphetamine (PMA).

PMA MW = 165.

PMA Base Peak = m/z 44 (Alpha-cleavage of amine).

4-Methoxy-beta-nitrostyrene MW = 179.[1][2][3][4]

Result: These are easily resolved by Molecular Weight and the Nitrogen Rule (PMA is odd

MW, Nitrostyrene is odd MW). Wait—correction:

PMA (

) MW = 165 (Odd).

Nitrostyrene (

) MW = 179 (Odd).[1]

Correction: Both have odd MWs. The distinction lies in the fragmentation: PMA has a

dominant m/z 44; Nitrostyrene has dominant m/z 132.

Acceptance Criteria
For a positive identification in a regulated environment (e.g., ISO 17025):

Retention Time: Must match reference standard within ±2%.
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Ion Ratios: The abundance of m/z 132 relative to m/z 179 should be consistent with the

reference spectrum (typically 132 is the base peak, 179 is ~60-80%).

S/N Ratio: The molecular ion (179) must have a Signal-to-Noise ratio > 3:1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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